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Compound of Interest

Compound Name: 3-Phenyloxetane

Cat. No.: B185876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of pharmaceutical research and development, novel chemical

entities are the bedrock of innovation. Among these, 3-Phenyloxetane, a unique cyclic ether,

presents significant potential. However, its structural novelty also necessitates a meticulous

approach to safety. This guide, compiled by a Senior Application Scientist, offers a

comprehensive framework for the safe handling, storage, and disposal of 3-Phenyloxetane,

ensuring the protection of laboratory personnel and the integrity of your research.

Disclaimer: As of the compilation of this guide, a specific Safety Data Sheet (SDS) for 3-
Phenyloxetane (CAS No. 10317-13-2) is not readily available in public databases. The

following recommendations are therefore synthesized from the known hazards of structurally

similar compounds, such as 2-Phenyloxetane and other oxetane derivatives, as well as

established best practices for handling laboratory chemicals. It is imperative that a thorough,

site-specific risk assessment be conducted before commencing any work with this compound.

Understanding the Potential Hazards: A Profile of 3-
Phenyloxetane
Based on data from related oxetane compounds, 3-Phenyloxetane should be treated as a

substance with the following potential hazards:

Skin Irritation: Direct contact may cause redness, itching, and inflammation.[1][2]
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Serious Eye Irritation: Contact with the eyes can lead to significant irritation and potential

damage.[1][2]

Respiratory Tract Irritation: Inhalation of vapors or aerosols may irritate the respiratory

system, causing coughing and discomfort.[1][2]

Harmful if Swallowed: Ingestion of 3-Phenyloxetane may lead to adverse health effects.[2]

Flammability: Like many organic solvents, 3-Phenyloxetane should be considered

flammable. Vapors may form flammable mixtures with air.[3][4]

A summary of the key physical and chemical properties of 3-Phenyloxetane is provided below

to aid in your risk assessment.

Property Value Source

Molecular Formula C₉H₁₀O PubChem[5]

Molecular Weight 134.17 g/mol PubChem[5]

CAS Number 10317-13-2 PubChem[5]

Your First Line of Defense: Personal Protective
Equipment (PPE)
A multi-layered approach to PPE is crucial when handling 3-Phenyloxetane. The following

table outlines the recommended PPE for various laboratory scenarios.
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Scenario
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine Handling

(Small Quantities

in a Fume Hood)

Safety glasses

with side shields

Nitrile or

neoprene gloves

Standard

laboratory coat

Not generally

required if work

is conducted in a

certified chemical

fume hood.

Handling Larger

Quantities or

Outside a Fume

Hood

Chemical splash

goggles and a

face shield

Double-gloving

with nitrile or

neoprene gloves

Chemical-

resistant apron

over a laboratory

coat

A NIOSH-

approved

respirator with an

organic vapor

cartridge is

recommended.

Emergency (Spill

Cleanup)

Chemical splash

goggles and a

face shield

Heavy-duty,

chemical-

resistant gloves

(e.g., butyl

rubber)

Chemical-

resistant suit or

coveralls

A self-contained

breathing

apparatus

(SCBA) may be

necessary for

large spills or in

poorly ventilated

areas.

The "Why" Behind the "What":

Eye and Face Protection: The potential for serious eye irritation necessitates robust

protection. Goggles provide a seal against splashes, while a face shield offers an additional

layer of protection for the entire face.[6]

Hand Protection: Chemical-resistant gloves are essential to prevent skin contact. Double-

gloving provides an extra barrier and is a best practice when handling potentially hazardous

materials.

Body Protection: A standard lab coat is sufficient for small-scale work in a controlled

environment. For larger quantities or in situations with a higher risk of splashes, a chemical-

resistant apron or suit is necessary to prevent skin exposure.
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Respiratory Protection: Working within a certified chemical fume hood is the primary

engineering control to minimize inhalation exposure. In situations where this is not feasible or

in the event of a spill, respiratory protection is critical.

Procedural Integrity: A Step-by-Step Guide to Safe
Handling
Adherence to a strict protocol is paramount for minimizing risk. The following workflow provides

a framework for the safe handling of 3-Phenyloxetane from receipt to disposal.

Preparation Handling Cleanup & Disposal

Review available safety information
 and conduct risk assessment Gather all necessary PPE Prepare work area in a

 certified chemical fume hood
Dispense 3-Phenyloxetane

 using appropriate tools Perform reaction or experiment Safely quench any reactive mixtures Decontaminate glassware and equipment Segregate waste into appropriate,
 labeled containers

Dispose of waste according to
 institutional and local regulations

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 3-Phenyloxetane.

Storage and Disposal: Maintaining a Safe
Environment
Proper storage and disposal are critical components of the chemical safety lifecycle.

Storage
Location: Store 3-Phenyloxetane in a cool, dry, and well-ventilated area away from sources

of ignition.[3]

Container: Keep the container tightly closed and properly labeled.

Incompatibilities: Store away from strong oxidizing agents and strong acids.

Stability: Be aware that some oxetane-carboxylic acids have been shown to be unstable and

can isomerize over time, especially with heating. While this has not been specifically
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reported for 3-Phenyloxetane, it is a possibility to consider during long-term storage.[7][8]

Disposal
All waste containing 3-Phenyloxetane must be treated as hazardous waste.

Waste Collection: Collect all liquid and solid waste in designated, labeled, and sealed

containers.

Labeling: Clearly label waste containers with "Hazardous Waste" and the full chemical name

"3-Phenyloxetane".

Disposal Protocol: Follow all institutional and local regulations for the disposal of hazardous

chemical waste. Do not dispose of 3-Phenyloxetane down the drain.[9][10]

Emergency Preparedness: Responding to the
Unexpected
Even with the best precautions, accidents can happen. Being prepared to respond effectively is

crucial.
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Spill Response Exposure Response

Incident Occurs
(Spill or Exposure)

Evacuate the immediate area

Spill

Skin Contact:
Remove contaminated clothing and

 wash with soap and water for 15 min.

Exposure

Alert supervisor and EH&S

Contain the spill with
 an inert absorbent material

Clean up using appropriate PPE
 and spark-proof tools

Seek medical attention for
 all routes of exposure

Eye Contact:
Immediately flush with water

 for at least 15 minutes

Inhalation:
Move to fresh air

Ingestion:
Seek immediate medical attention

Click to download full resolution via product page

Caption: A clear and concise emergency response plan for incidents involving 3-
Phenyloxetane.

Conclusion: A Culture of Safety
The responsible use of novel chemical compounds like 3-Phenyloxetane is fundamental to

advancing scientific discovery. By integrating the principles of hazard awareness, diligent use

of personal protective equipment, and adherence to established protocols, researchers can

confidently and safely explore the potential of this and other new chemical entities. Always

prioritize safety, and when in doubt, consult with your institution's Environmental Health and

Safety department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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